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Compound of Interest

Compound Name: MRE-269-d7

Cat. No.: B15571909 Get Quote

Essential guidelines for the proper handling and disposal of the investigational compound

MRE-269-d7, ensuring laboratory safety and regulatory compliance.

For researchers and drug development professionals, the proper disposal of chemical reagents

is a critical component of laboratory safety and environmental responsibility. MRE-269-d7, a

deuterium-labeled selective prostaglandin IP receptor agonist and the active metabolite of

Selexipag, requires careful consideration for its disposal due to its classification as a research-

grade pharmaceutical compound.[1][2] While a specific Safety Data Sheet (SDS) for MRE-269-
d7 is not publicly available, established principles for the disposal of investigational drugs

provide a clear path forward.

Core Disposal Principles
The primary guideline for the disposal of any investigational medication is to adhere to the U.S.

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)

and any additional standards set by industry sponsors.[3][4] Unused or expired research

compounds like MRE-269-d7 are typically managed as hazardous waste to ensure the safety

of personnel and the environment.[3][5]

Due to the lack of specific hazard characterization, MRE-269-d7 should be treated with

caution. The recommended disposal method for non-hazardous and many hazardous

pharmaceutical wastes from research settings is incineration through a licensed waste

management vendor.[3][6]
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Step-by-Step Disposal Protocol
Researchers in possession of MRE-269-d7 should adhere to the following procedural steps for

its safe disposal:

Consult Institutional EHS: The first and most critical step is to contact your institution's

Environmental Health and Safety (EHS) department.[3][7] EHS professionals are equipped

to provide specific guidance based on local, state, and federal regulations and to determine if

the compound is classified as a hazardous waste.

Segregation and Labeling: While awaiting EHS guidance, segregate MRE-269-d7 waste

from other laboratory waste streams.[6] Ensure the container is clearly labeled with the full

chemical name ("MRE-269-d7") and any known hazard information.

Waste Collection: Your EHS department will coordinate the collection of the MRE-269-d7
waste.[3] An environmental professional will typically package the material in a Department

of Transportation (DOT) approved container for transport to a designated 90-day storage

facility before its final disposal.[3]

Documentation: Maintain meticulous records of the disposal process, including the quantity

of MRE-269-d7 disposed of and the date of collection. This documentation is crucial for

regulatory compliance.

It is imperative not to dispose of MRE-269-d7 down the drain or in regular trash. Improper

disposal can lead to environmental contamination and potential harm to public health.

Quantitative Data Summary
As no specific Safety Data Sheet with quantitative disposal limits for MRE-269-d7 is available,

the following table summarizes general handling and storage information for its non-deuterated

form, MRE-269. This information underscores the need for careful handling.
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Parameter Value Source

Chemical Class
Prostaglandin Receptor

Agonist
[1]

Target IP Receptor [1]

Form Solid (Powder) -

Recommended Storage (Solid) -20°C -

Recommended Storage (in

solvent)
-80°C -

Experimental Workflow for Disposal
The logical workflow for the proper disposal of MRE-269-d7 is outlined in the diagram below.

This decision-making process ensures that all necessary safety and regulatory steps are

considered.
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MRE-269-d7 Disposal Workflow

MRE-269-d7 Waste Generated

Contact Institutional EHS for Guidance

Segregate and Clearly Label Waste

Follow EHS Instructions

EHS Collects Waste for Incineration

Document Disposal Details

Disposal Complete

Click to download full resolution via product page

MRE-269-d7 Disposal Decision Workflow

By adhering to these established procedures and consulting with institutional safety experts,

researchers can ensure the safe and compliant disposal of MRE-269-d7, fostering a secure

and responsible laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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